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Compound of Interest

Compound Name: 4,6-Dihydroxy-1H-indazole

CAS No.: 885518-73-0

Cat. No.: B3293559

Get Quote

Executive Summary
4,6-Dihydroxy-1H-indazole is a substituted heterocyclic building block often utilized in the

synthesis of kinase inhibitors (e.g., IDO1/TDO pathways) and bioactive indazole derivatives.

While the indazole core is aromatic and lipophilic, the dual hydroxyl groups at positions 4 and 6

introduce polarity and hydrogen-bonding potential.

The Solubility Challenge:

DMSO: High solubility.[1] The preferred solvent for stock solutions.

Water: Poor solubility at neutral pH due to high crystal lattice energy and π-stacking.

Solubility is pH-dependent, increasing significantly under basic conditions (pH > 10) due to

phenolate formation.

Physicochemical Profile
Understanding the molecular properties is essential for predicting solubility behavior in various

buffers.
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Property
Value
(Estimated/Experimental)

Impact on Solubility

Molecular Weight 150.14 g/mol
Low MW facilitates dissolution

but crystal packing dominates.

LogP (Predicted) ~0.8 – 1.2

Moderately lipophilic. Requires

organic co-solvent for aqueous

assays.

pKa (Phenolic OH) ~9.2 – 9.8

At pH 7.4, the molecule is

largely neutral (protonated),

limiting solubility.

pKa (Indazole NH) ~14.0

Very weak acid; does not

contribute to solubility in

physiological buffers.

H-Bond Donors 3 (2 OH, 1 NH)

High potential for

intermolecular H-bonding,

increasing lattice energy.

Solubility Protocols
A. DMSO (Dimethyl Sulfoxide) – Primary Solvent
DMSO is the gold standard for solubilizing 4,6-dihydroxy-1H-indazole. The polar aprotic

nature of DMSO disrupts the intermolecular hydrogen bond network of the crystal lattice.

Solubility Limit: > 20 mg/mL (> 130 mM).

Stability: Excellent in anhydrous DMSO at -20°C.

Protocol:

Weigh the desired mass of powder.

Add 100% anhydrous DMSO to achieve a concentration of 10–50 mM.

Vortex vigorously for 30–60 seconds.
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Optional: If particles persist, sonicate in a water bath at 35°C for 5 minutes.

B. Water & Aqueous Buffers
Direct dissolution of the solid powder into neutral water (pH 7) is not recommended and will

likely result in a suspension rather than a solution.

Solubility Limit (pH 7.4): < 0.5 mg/mL (Predicted).

pH Dependence:

Acidic (pH < 2): Slight increase in solubility due to protonation of N2 (pKa ~1.2), but

unstable for long-term storage.

Basic (pH > 10): High solubility. The deprotonation of the phenolic hydroxyls forms a

soluble dianion. Warning: High pH may accelerate oxidative degradation.

Preparation Workflow (Graphviz)
The following diagram outlines the decision logic for preparing working solutions from solid

powder.
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Solid 4,6-Dihydroxy-1H-indazole

Select Primary Solvent

100% Anhydrous DMSO
(Recommended)

Standard

Direct Aqueous Buffer
(Not Recommended)

High Failure Risk

Prepare Stock Solution
(10 - 50 mM)

Vortex & Sonicate
(35°C, 5 mins)

Dilute into Assay Buffer

Check for Precipitation

Slow addition with vortexing

Clear Working Solution
(Keep DMSO < 1%)

Clear

Precipitation Observed

Cloudy

Troubleshooting:
1. Warm buffer to 37°C

2. Lower final concentration
3. Increase DMSO % (if tolerated)

Click to download full resolution via product page

Caption: Logical workflow for solubilization and dilution to prevent compound "crash-out."
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Experimental Best Practices
The "Crash-Out" Prevention Protocol
When diluting a hydrophobic DMSO stock into an aqueous buffer, the sudden change in

polarity often causes rapid precipitation (crashing out).

Step-wise Dilution: Do not add the DMSO stock directly to the full volume of buffer. Instead,

perform an intermediate dilution (e.g., 10x stock in 50% DMSO/Water) if high concentrations

are needed.

Dynamic Addition:

Place the aqueous buffer on a vortex mixer or magnetic stirrer.

Add the DMSO stock dropwise into the center of the vortex.

This ensures immediate dispersion and prevents local high-concentration zones where

nucleation occurs.

Temperature: Pre-warm the aqueous buffer to 30–37°C before adding the DMSO stock.

Storage & Stability
Oxidation Risk: Dihydroxyindazoles are electron-rich and prone to oxidation (turning

pink/brown) upon exposure to air and light.

Storage: Store solid powder at -20°C under desiccant. Store DMSO stocks at -20°C or

-80°C, preferably under nitrogen or argon gas.

Freeze-Thaw: Limit to < 3 cycles. Aliquot stocks into single-use vials.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Solution turns pink/brown Oxidation of phenolic groups
Discard. Prepare fresh stock.

Store under inert gas (Ar/N2).

Cloudiness upon dilution
Concentration exceeds

solubility limit (Crash-out)

Decrease final concentration

or increase DMSO % (e.g., to

0.5% or 1%).

Solid won't dissolve in DMSO
Moisture in DMSO or cold

solvent

Use fresh anhydrous DMSO;

warm to 40°C and sonicate.

Precipitate in cell media Interaction with serum proteins
Dilute in serum-free media

first, then add serum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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